Cas no 1806068-00-7 (2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806068-00-7
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4840256
• Update Time: 2025-06-29

2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F6N2O2/c1-18-5-2-6(19-9(13,14)15)17-4(3-16)7(5)8(10,11)12/h2H,3,16H2,1H3
• InChI Key： GBIPMDRSBIIFSK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CN)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806068-00-7)

2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, with the CAS number 1806068-00-7, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a methoxy substituent, and trifluoromethoxy and trifluoromethyl functionalities. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions. The presence of the aminomethyl group provides opportunities for further functionalization, which can be crucial in optimizing the compound's pharmacological profile. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

In terms of its biological activity, 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has shown promising results in several areas. Studies have demonstrated its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Furthermore, the compound's unique combination of functional groups has been explored for its anticancer properties. Preclinical studies have indicated that 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional therapies. This selectivity is attributed to its ability to disrupt key cellular processes, such as DNA replication and protein synthesis.

The pharmacokinetic properties of 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine have also been extensively studied. Its high lipophilicity and favorable metabolic stability make it an attractive candidate for oral administration. Additionally, the compound's low toxicity profile in animal models supports its potential for further clinical development.

In the context of drug discovery, 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers can optimize its potency and selectivity for specific therapeutic targets. This approach has led to the identification of several analogs with enhanced biological activity and improved pharmacological properties.

The potential applications of 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine extend beyond traditional pharmaceuticals. Its unique chemical structure has also been explored in the development of diagnostic tools and imaging agents. For example, researchers have synthesized radiolabeled derivatives of this compound for use in positron emission tomography (PET) imaging, which can provide valuable insights into disease progression and treatment efficacy.

In conclusion, 2-(Aminomethyl)-4-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806068-00-7) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, further highlighting the importance of this compound in the field.